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molecular formula C9H12N2 B8371433 4-t-Butyl-pyrrole-2-carbonitrile

4-t-Butyl-pyrrole-2-carbonitrile

Cat. No. B8371433
M. Wt: 148.20 g/mol
InChI Key: FNFQKDNXWHWBFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06441194B1

Procedure details

Friedel-Crafts alkylation reactions have been utilized by prior workers to synthesize 4-substituted-pyrrole-2-carbaldehyde compounds. For example, Anderson et.al. (Can. J. Chem. 56, 654-657 (1978)) reacted pyrrole-2-carbonitrile with t-butyl chloride in the presence of aluminum or gallium chloride catalysts, to obtain either 4-t-butyl-pyrrole-2-carbonitrile, or 5-t-butyl-pyrrole-2-carbonitrile. Each of the two isomers of the t-butyl-pyrrole-2-carbonitriles were then reduced to the corresponding aldehydes.
[Compound]
Name
4-substituted-pyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pyrrole-2-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
t-butyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
aluminum
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
gallium chloride
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
4-t-butyl-pyrrole-2-carbonitrile
Name
5-t-butyl-pyrrole-2-carbonitrile

Identifiers

REACTION_CXSMILES
[NH:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[C:6]#[N:7].[C:8](Cl)([CH3:11])([CH3:10])[CH3:9].[Al]>[Cl-].[Ga+3].[Cl-].[Cl-]>[C:8]([C:4]1[CH:3]=[C:2]([C:6]#[N:7])[NH:1][CH:5]=1)([CH3:11])([CH3:10])[CH3:9].[C:8]([C:5]1[NH:1][C:2]([C:6]#[N:7])=[CH:3][CH:4]=1)([CH3:11])([CH3:10])[CH3:9] |f:3.4.5.6|

Inputs

Step One
[Compound]
Name
4-substituted-pyrrole-2-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
pyrrole-2-carbonitrile
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C(=CC=C1)C#N
Name
t-butyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)Cl
Name
aluminum
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Al]
Name
gallium chloride
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Cl-].[Ga+3].[Cl-].[Cl-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-t-butyl-pyrrole-2-carbonitrile
Type
product
Smiles
C(C)(C)(C)C=1C=C(NC1)C#N
Name
5-t-butyl-pyrrole-2-carbonitrile
Type
product
Smiles
C(C)(C)(C)C1=CC=C(N1)C#N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.